bis(3-methylphenyl) 3-pyridinylamidophosphate

• IUPAC Name: N-bis(3-methylphenoxy)phosphorylpyridin-3-amine
• InChI: InChI=1S/C19H19N2O3P/c1-15-6-3-9-18(12-15)23-25(22,21-17-8-5-11-20-14-17)24-19-10-4-7-16(2)13-19/h3-14H,1-2H3,(H,21,22)
• InChI Key: FSVDZKOGGAZCKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OP(=O)(NC2=CN=CC=C2)OC3=CC=CC(=C3)C
• Molecular Formula: C19H19N2O3P
• Molecular Weight: 354.3 g/mol

Description

Bis(3-methylphenyl) 3-pyridinylamidophosphate, also known as BMPPA, is a synthetic compound that belongs to the class of organophosphates. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and neuroscience.

Mechanism of Action

Bis(3-methylphenyl) 3-pyridinylamidophosphate exerts its effects by binding to the active site of acetylcholinesterase, thereby inhibiting its activity. This leads to an increase in the levels of acetylcholine in the brain, which in turn enhances the activity of nicotinic acetylcholine receptors. bis(3-methylphenyl) 3-pyridinylamidophosphate has also been shown to modulate the activity of other neurotransmitter systems, such as the glutamate and GABA systems.
Biochemical and Physiological Effects:
bis(3-methylphenyl) 3-pyridinylamidophosphate has been shown to have a range of biochemical and physiological effects. It has been found to enhance cognitive function, improve memory, and increase attention span. bis(3-methylphenyl) 3-pyridinylamidophosphate has also been shown to have neuroprotective effects, protecting against oxidative stress and inflammation. In addition, bis(3-methylphenyl) 3-pyridinylamidophosphate has been found to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

Bis(3-methylphenyl) 3-pyridinylamidophosphate has several advantages for lab experiments. It is a highly selective inhibitor of acetylcholinesterase, making it a valuable tool for studying the role of acetylcholine in various physiological processes. bis(3-methylphenyl) 3-pyridinylamidophosphate is also stable and easy to handle, making it suitable for use in a wide range of experimental conditions. However, bis(3-methylphenyl) 3-pyridinylamidophosphate has some limitations, such as its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on bis(3-methylphenyl) 3-pyridinylamidophosphate. One area of interest is the development of new derivatives of bis(3-methylphenyl) 3-pyridinylamidophosphate with improved selectivity and potency. Another area of interest is the investigation of the potential therapeutic applications of bis(3-methylphenyl) 3-pyridinylamidophosphate, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Finally, the use of bis(3-methylphenyl) 3-pyridinylamidophosphate as a tool for studying the role of acetylcholine in various physiological processes, such as learning and memory, remains an active area of research.
Conclusion:
In conclusion, bis(3-methylphenyl) 3-pyridinylamidophosphate is a synthetic compound with potential applications in scientific research, particularly in the field of biochemistry and neuroscience. It is a potent and selective inhibitor of acetylcholinesterase, with a range of biochemical and physiological effects. bis(3-methylphenyl) 3-pyridinylamidophosphate has several advantages for lab experiments, but also has some limitations that need to be carefully considered. Future research on bis(3-methylphenyl) 3-pyridinylamidophosphate is focused on the development of new derivatives, investigation of therapeutic applications, and further study of its role in physiological processes.

Scientific Research Applications

Bis(3-methylphenyl) 3-pyridinylamidophosphate has been extensively studied for its potential applications in scientific research. It has been found to be a potent and selective inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the breakdown of acetylcholine, a neurotransmitter in the brain. bis(3-methylphenyl) 3-pyridinylamidophosphate has also been shown to modulate the activity of nicotinic acetylcholine receptors, which are involved in various physiological processes such as learning, memory, and attention.